Cas no 130727-44-5 (3,6,9,12,15,18-Hexaoxanonacosan-1-ol,29-mercapto-)

• Product Name: 3,6,9,12,15,18-Hexaoxanonacosan-1-ol,29-mercapto-
• CAS No: 130727-44-5
• MF: C₂₃H₄₈O₇S
• MW: 468.688027381897
• MDL: MFCD09265082
• CID: 102498
• PubChem ID: 16218292
• Update Time: 2025-10-29

3,6,9,12,15,18-Hexaoxanonacosan-1-ol,29-mercapto- Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18-Hexaoxanonacosan-1-ol,29-mercapto-
• (1-Mercaptoundec-11-yl)Hexa(Ethylene Glycol)
• 2-[2-[2-[2-[2-[2-(11-sulfanylundecoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• 3,6,9,12,15,18-Hexaoxanonacosan-1-ol,29-mercapto
• MUHEG
• HS-(CH2)11-PEG6-OH
• Hydroxy-EG6-undecanethiol
• (1-MERCAPTOUNDEC-11-YL)HEXA(ETHYLENE GL&
• 11-Mercaptoundecanolhexaethyleneglycolether
• (11-Mercaptoundecyl)hexa(ethylene glycol)
• Hexa(ethylene glycol)mono-11-mercaptoundecyl ether
• 29-Sulfanyl-3,6,9,12,15,18-hexaoxanonacosan-1-ol
• Thiol-C9-PEG7
• DTXSID10584861
• (11-Mercaptoundecyl)hexa(ethylene glycol), 90%
• CS-0148578
• SCHEMBL414527
• 2-{2-[2-(2-{2-[2-(11-mercapto-undecyloxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-ethoxy}-ethanol
• 2-{2-[2-(2-{2-[2-(11-mercapto-undecyloxy)-ethoxy]-ethoxyl}-ethoxy)-ethoxy]-ethoxy}-ethanol
• HY-138517
• AKOS037647935
• 3,6,9,12,15,18-Hexaoxanonacosan-1-ol, 29-mercapto-
• 29-Mercapto-3,6,9,12,15,18-hexaoxanonacosan-1-ol
• 130727-44-5
• QYKSUHRPPSCIFK-UHFFFAOYSA-N
• 2-{2-[2-(2-{2-[2-(11-mercapto-undecyloxy)-ethoxy]ethoxy}-ethoxy)-ethoxy]-ethoxy}-ethanol
• hexaethylene glycol 11-mercaptoundecyl ether
• (1-Mercaptoundec-11-yl)hexa(ethylene glycol)
• DA-58528
• G78888

• MDL： MFCD09265082
• Inchi： 1S/C23H48O7S/c24-10-12-26-14-16-28-18-20-30-22-21-29-19-17-27-15-13-25-11-8-6-4-2-1-3-5-7-9-23-31/h24,31H,1-23H2
• InChI Key： QYKSUHRPPSCIFK-UHFFFAOYSA-N
• SMILES： SCCCCCCCCCCCOCCOCCOCCOCCOCCOCCO

Computed Properties

• Exact Mass: 468.31200
• Monoisotopic Mass: 468.31207504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 28
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.0154 g/mL at 25 °C
• Refractive Index: n20/D 1.474
• PSA: 114.41000
• LogP: 3.51900

Additional information on 3,6,9,12,15,18-Hexaoxanonacosan-1-ol,29-mercapto-

Introduction to 3,6,9,12,15,18-Hexaoxanonacosan-1-ol,29-mercapto (CAS No. 130727-44-5)

The compound 3,6,9,12,15,18-Hexaoxanonacosan-1-ol,29-mercapto (CAS No. 130727-44-5) represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This triterpene derivative features a unique structure composed of six ether linkages and a terminal thiol group at the 29th carbon position. Its molecular architecture has garnered significant attention due to its potential biological activities and structural versatility.

At the core of understanding this compound lies its chemical structure. The 29-mercapto functional group introduces a reactive thiol moiety, which can participate in various biochemical interactions. This feature makes the molecule a valuable scaffold for drug design and development. The hexaoxanonacosan backbone provides a rigid framework with multiple hydroxyl groups (at positions 1, 6, 9, 12, 15, and 18), enhancing its solubility and reactivity in aqueous environments.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound using state-of-the-art methodologies. Researchers have employed techniques such as Sharpless asymmetric dihydroxylation and transition-metal-catalyzed thiolation to construct the complex macrocycle with high precision. These innovations have not only improved yield but also minimized side reactions, making large-scale synthesis more feasible.

The biological significance of 3,6,9,12,15,18-Hexaoxanonacosan-1-ol,29-mercapto has been explored in several cutting-edge studies. One notable area of research focuses on its potential role as an anti-inflammatory agent. Studies suggest that the thiol group can interact with cysteine residues in inflammatory signaling pathways, modulating the activity of key enzymes such as caspases and MAP kinases. This interaction may lead to reduced inflammation and tissue damage in pathological conditions.

In addition to its anti-inflammatory properties, this compound has shown promise in antioxidant applications. The presence of multiple hydroxyl groups allows it to scavenge free radicals effectively through hydrogen donation mechanisms. Preliminary in vitro experiments indicate that it can protect cells from oxidative stress-induced damage by neutralizing reactive oxygen species (ROS). This protective effect is particularly relevant in aging-related diseases and neurodegenerative disorders where oxidative damage plays a pivotal role.

Pharmaceutical researchers are also investigating the compound's potential as a prodrug or intermediate for more complex molecules. Its structural motif can be modified to enhance bioavailability or target specific tissues more effectively. For instance, conjugating this scaffold with peptides or antibodies could improve delivery systems for therapeutic proteins or nucleic acids.

The synthesis of derivatives of 3,6,9,12,15,18-Hexaoxanonacosan-1-ol,29-mercapto has opened new avenues for drug discovery. By introducing different functional groups or altering the macrocycle's size and shape, chemists can fine-tune biological activity profiles for specific therapeutic needs. Such modifications are crucial for developing molecules with enhanced efficacy and reduced toxicity.

Computational studies have further illuminated the mechanistic aspects of this compound's interactions with biological targets. Molecular dynamics simulations have revealed how the 29-mercapto group binds to protein active sites with high affinity. These insights have guided rational drug design efforts aimed at optimizing binding affinities and selectivity.

The environmental impact of synthesizing and utilizing this compound is another area of growing interest. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and energy consumption. For example, biocatalytic methods using engineered enzymes have been explored as alternatives to traditional chemical transformations.

In conclusion,3,6,9,12,15,18-Hexaoxanonacosan-1-ol,29-mercapto (CAS No. 130727-44-5) stands as a remarkable example of how structural complexity can be leveraged for therapeutic benefits. Its unique combination of functional groups makes it a versatile tool for drug discovery and molecular engineering. As research continues to uncover new applications and synthetic strategies,* this compound* is poised to play an increasingly important role in pharmaceutical innovation.